N-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-[(4-methylphenyl)methyl]ethanediamide

• IUPAC Name: N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C25H33N3O4S/c1-18-8-11-21(12-9-18)17-27-25(30)24(29)26-14-13-22-6-4-5-15-28(22)33(31,32)23-16-19(2)7-10-20(23)3/h7-12,16,22H,4-6,13-15,17H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: GAJIARJKGRUPHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=C(C=CC(=C3)C)C
• Molecular Formula: C25H33N3O4S
• Molecular Weight: 471.6 g/mol

Description

This compound is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of piperidine derivatives has been studied extensively. The structure of these compounds is typically analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Seed Preservation and Agricultural Applications

While seemingly unrelated, seed preservation plays a vital role in agriculture. focuses on advancing knowledge in this area. Investigating whether this compound can enhance seed viability during storage or improve germination rates could have significant implications for crop production.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines, as well as the discovery and biological evaluation of potential drugs containing the piperidine moiety.